Cas no 1901-45-7 (4-Dodecanone, 1-hydroxy-)

• Product Name: 4-Dodecanone, 1-hydroxy-
• CAS No: 1901-45-7
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 2787076
• PubChem ID: 11715371
• Update Time: 2025-04-21

4-Dodecanone, 1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• DTXCID20421854
• DTXSID40471038
• 4-Dodecanone, 1-hydroxy-
• 1901-45-7

• Inchi： 1S/C12H24O2/c1-2-3-4-5-6-7-9-12(14)10-8-11-13/h13H,2-11H2,1H3
• InChI Key： ZWRNUBJKJQOMRO-UHFFFAOYSA-N
• SMILES： O=C(CCCO)CCCCCCCC

Computed Properties

• Exact Mass: 200.177630004Da
• Monoisotopic Mass: 200.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų